molecular formula C10H22Cl2N2O4 B1228943 Mannomustine CAS No. 576-68-1

Mannomustine

Cat. No. B1228943
CAS RN: 576-68-1
M. Wt: 305.2 g/mol
InChI Key: MQXVYODZCMMZEM-ZYUZMQFOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Mannomustine, also known as mannitol nitrogen mustard and tradename Degranol, is an old alkylating antineoplastic agent from the group of nitrogen mustards . It is an intramuscular drug that was first synthesized and characterized in 1957 .


Molecular Structure Analysis

The molecular formula of Mannomustine is C10H24Cl4N2O4 . The IUPAC name is (2-chloroethyl) ({6-[(2-chloroethyl)amino]-2,3,4,5-tetrahydroxyhexyl})amine . The molar mass is 378.11 g·mol−1 .


Chemical Reactions Analysis

The mechanism of antineoplastic activity of Mannomustine, like for all other alkylating agents, lies in its ability to alkylate DNA guanine nucleobases and, thus, to prevent uncoupling of DNA strands, which is a required step for any cell to divide .


Physical And Chemical Properties Analysis

Mannomustine has a molar mass of 378.11 g·mol−1 . The molecular weight is 305.20 . It is soluble in water and slightly soluble in ethanol .

Scientific Research Applications

Treatment of Leukemias, Polycythaemia, and Malignant Disorders

Specific Scientific Field

Hematology and oncology.

Summary of Application

Mannomustine (also known as 1,6-bis(beta-chloroethylamino)-1,6-deoxy-D-mannitol dihydrochloride or BCM) has been investigated for its therapeutic potential in treating various hematological malignancies, including leukemias, polycythaemia vera, and other malignant disorders . It belongs to the class of nitrogen mustard compounds.

Methods of Application

Results and Outcomes

  • Quantitative data on response rates, survival, and adverse effects are available in clinical trial reports .

properties

IUPAC Name

(2R,3R,4R,5R)-1,6-bis(2-chloroethylamino)hexane-2,3,4,5-tetrol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H22Cl2N2O4/c11-1-3-13-5-7(15)9(17)10(18)8(16)6-14-4-2-12/h7-10,13-18H,1-6H2/t7-,8-,9-,10-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MQXVYODZCMMZEM-ZYUZMQFOSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CCl)NCC(C(C(C(CNCCCl)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C(CCl)NC[C@H]([C@H]([C@@H]([C@@H](CNCCCl)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H22Cl2N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID9020798
Record name Mannomustine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9020798
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

305.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Mannomustine

CAS RN

576-68-1
Record name Mannomustine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=576-68-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Mannomustine [INN:BAN:DCF]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000576681
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Mannomustine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9020798
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Mannomustine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.008.551
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name MANNOMUSTINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E60VWA40D2
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
Mannomustine
Reactant of Route 2
Reactant of Route 2
Mannomustine
Reactant of Route 3
Reactant of Route 3
Mannomustine
Reactant of Route 4
Mannomustine
Reactant of Route 5
Mannomustine
Reactant of Route 6
Reactant of Route 6
Mannomustine

Citations

For This Compound
333
Citations
AM Barlow, JT Leeming, JF Wilkinson - British Medical Journal, 1959 - ncbi.nlm.nih.gov
… Another cytostatic preparation that has been tried more recently is mannomustine (1: 6 - bis(… Further courses of mannomustine were given in six cases (Nos. 2, 3, 5, 6, 9, and 12). The …
Number of citations: 7 www.ncbi.nlm.nih.gov
E Mortensen - Scandinavian Journal of Haematology, 1965 - Wiley Online Library
During incubation of erythrocytes with Natulan® and Degranol® a depression of the concentrations of reduced glutathione and adenosine triphosphate and an increase of the osmotic …
Number of citations: 5 onlinelibrary.wiley.com
A Green - British Medical Journal, 1959 - ncbi.nlm.nih.gov
Quarantine Outmoded SIR,-I agree entirely with the opinion expressed by Sir George Pickering (Journal, August 29, p. 305) that small children ought to be exposed to mumps and …
Number of citations: 2 www.ncbi.nlm.nih.gov
H Yarrow - British Medical Journal, 1959 - ncbi.nlm.nih.gov
Recently, when staying in the South of England, a doctor who retired 12 years ago and is now 89 was taken ill and seen by a local doctor, who, two days later, called in a consultant who …
Number of citations: 5 www.ncbi.nlm.nih.gov
C Selle, S Eckhardt - International Journal of Clinical Practice, 1961 - Wiley Online Library
Mannomustine (Degranol), the mannitol derivative of the chloroethylamino radicle, has been in use for five years in Hungary, in the treatment of tumours and leukaemia. Its chemical …
Number of citations: 7 onlinelibrary.wiley.com
MC Berenbaum, IN Brown - Immunology, 1964 - ncbi.nlm.nih.gov
Mice were injected with TAB vaccine and, 2 days later, with various doses of different compounds. The relation between dose of compound, mortality and antibody production was …
Number of citations: 167 www.ncbi.nlm.nih.gov
H CH2CH2CI - ncbi.nlm.nih.gov
… Mannomustine is a white crystalline compound readily soluble in water, but insoluble in … Mannomustine is put up in ampoules of 50 mg., and the recommended dosage is 50-100 mg…
Number of citations: 6 www.ncbi.nlm.nih.gov
K Lapis - 1969 - osti.gov
… substances on; CYCLOPHOSPHAMIDE/radiomimetic effects of, on ultrastructure of tumor cells; VINBLASTINE/radiomimetic effects of, on ultrastructure of tumor cells; MANNOMUSTINE/…
Number of citations: 3 www.osti.gov
E Minker, G Blazso - European journal of drug metabolism and …, 1987 - Springer
The effect of four alkylating agents, such as dibenamine, phenoxybenzamine, mannomustine and cyclophosphamide, was studied on the isolated sympathetic ganglion of the frog. It has …
Number of citations: 2 link.springer.com
MW Whitehouse, MM Droge, RF Struck - Proc. W. Pharmac. Soc., 1972
Number of citations: 5

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.